Cas no 1806397-94-3 (2-Fluoro-6-methylbenzo[d]oxazole)

• Product Name: 2-Fluoro-6-methylbenzo[d]oxazole
• CAS No: 1806397-94-3
• MF: C₈H₆FNO
• MW: 151.137745380402
• CID: 4819759
• Update Time: 2025-10-28

2-Fluoro-6-methylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methylbenzo[d]oxazole

• Inchi： 1S/C8H6FNO/c1-5-2-3-6-7(4-5)11-8(9)10-6/h2-4H,1H3
• InChI Key： SGBLMHDHABGYMD-UHFFFAOYSA-N
• SMILES： FC1=NC2C=CC(C)=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Additional information on 2-Fluoro-6-methylbenzo[d]oxazole

Recent Advances in the Study of 2-Fluoro-6-methylbenzo[d]oxazole (CAS: 1806397-94-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Fluoro-6-methylbenzo[d]oxazole (CAS: 1806397-94-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a benzo[d]oxazole core substituted with a fluorine atom and a methyl group, has been the subject of several studies aimed at exploring its biological activity, synthetic utility, and pharmacological potential. Recent literature highlights its role as a versatile scaffold in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key areas of interest is the compound's ability to modulate protein-protein interactions (PPIs) and enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Fluoro-6-methylbenzo[d]oxazole exhibit potent inhibitory effects against specific kinases involved in cancer cell proliferation. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding mechanisms, revealing that the fluorine substitution enhances the compound's affinity for the ATP-binding pocket of target kinases. These findings suggest that 1806397-94-3 could serve as a promising lead compound for the development of novel anticancer therapies.

In addition to its applications in oncology, 2-Fluoro-6-methylbenzo[d]oxazole has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that this compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. Notably, the study also highlighted the compound's low cytotoxicity against mammalian cells, making it a potential candidate for further development as an antibiotic.

From a synthetic chemistry perspective, advances in the preparation of 2-Fluoro-6-methylbenzo[d]oxazole have been reported in Organic Letters. A novel one-pot synthesis method utilizing palladium-catalyzed C-H activation was described, offering improved yields and scalability compared to traditional routes. This methodological innovation is expected to facilitate the production of 1806397-94-3 and its derivatives for both research and industrial applications.

Looking ahead, the versatility of 2-Fluoro-6-methylbenzo[d]oxazole positions it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its potential in other therapeutic areas, such as neurodegenerative diseases and inflammation. However, challenges remain, including the need for more comprehensive pharmacokinetic studies and the optimization of its physicochemical properties for drug development. As the field progresses, this compound is likely to remain a focal point of interdisciplinary research bridging chemistry, biology, and medicine.